N-[4-fluoro-2-(3-methylpiperidine-1-carbonyl)phenyl]methanesulfonamide

• IUPAC Name: N-[4-fluoro-2-(3-methylpiperidine-1-carbonyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C14H19FN2O3S/c1-10-4-3-7-17(9-10)14(18)12-8-11(15)5-6-13(12)16-21(2,19)20/h5-6,8,10,16H,3-4,7,9H2,1-2H3
• InChI Key: JQVUUGKFXFCZKL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=C(C=CC(=C2)F)NS(=O)(=O)C
• Molecular Formula: C14H19FN2O3S
• Molecular Weight: 314.38 g/mol

Description

N-[4-fluoro-2-(3-methylpiperidine-1-carbonyl)phenyl]methanesulfonamide, commonly known as FMP, is a compound that has gained significant attention in the scientific community due to its potential applications in drug development. FMP is a sulfonamide derivative that has been shown to exhibit potent inhibitory effects on various enzymes, making it a promising candidate for the treatment of several diseases.

Mechanism of Action

The mechanism of action of FMP involves the binding of the compound to the active site of the target enzyme, leading to the inhibition of its activity. The binding of FMP to the enzyme is mediated by hydrogen bonding and other non-covalent interactions. The precise mechanism of inhibition may vary depending on the specific enzyme targeted by FMP.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FMP depend on the specific enzyme targeted by the compound. For example, inhibition of carbonic anhydrase by FMP can lead to the reduction of intraocular pressure, making it a potential treatment for glaucoma. Inhibition of acetylcholinesterase by FMP can lead to the accumulation of acetylcholine in the synapse, making it a potential treatment for Alzheimer's disease. The physiological effects of FMP are still being investigated, and further research is needed to fully understand the compound's potential applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using FMP in lab experiments is its potent inhibitory effects on various enzymes, making it a useful tool for investigating the role of these enzymes in various diseases. However, the use of FMP in lab experiments may also have limitations, such as its potential toxicity and the need for careful optimization of the compound's concentration and purity.

Future Directions

There are several future directions for research on FMP. One area of research is the identification of new enzymes that can be targeted by FMP, potentially leading to the development of new treatments for various diseases. Another area of research is the optimization of the synthesis method for FMP, potentially leading to higher yields and purities of the compound. Additionally, further research is needed to fully understand the biochemical and physiological effects of FMP, as well as its potential applications in drug development.

Synthesis Methods

The synthesis of FMP involves the reaction between 4-fluoro-2-nitroaniline and 3-methylpiperidine-1-carboxylic acid, followed by the reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with methanesulfonyl chloride to obtain FMP. The synthesis of FMP has been reported in several studies, and the purity and yield of the compound have been optimized through various methods.

Scientific Research Applications

FMP has been shown to exhibit potent inhibitory effects on various enzymes, including carbonic anhydrase, urease, and acetylcholinesterase. Due to its inhibitory effects, FMP has been investigated for its potential applications in the treatment of several diseases, including glaucoma, Alzheimer's disease, and cancer. In addition, FMP has also been studied for its potential use as a diagnostic tool for detecting the activity of these enzymes in various diseases.